1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride

• IUPAC Name: 1-ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C12H19N3O2.2ClH/c1-3-15-7-5-9(12(16)17)10(8-15)11-4-6-13-14(11)2;;/h4,6,9-10H,3,5,7-8H2,1-2H3,(H,16,17);2*1H
• InChI Key: ANMLMEIGIXXNMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(C(C1)C2=CC=NN2C)C(=O)O.Cl.Cl
• Molecular Formula: C12H21Cl2N3O2
• Molecular Weight: 310.22 g/mol
• CAS No.: 2241140-94-1

Description

1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research studies.

Mechanism of Action

The mechanism of action of 1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride is not fully understood, but it is believed to act through the modulation of various ion channels and neurotransmitter systems. This compound has been shown to inhibit the release of glutamate, a key neurotransmitter involved in the regulation of synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the regulation of cell signaling pathways. This compound has been shown to have potential therapeutic applications in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride in lab experiments include its well-characterized pharmacological profile, its ability to modulate various neurotransmitter systems, and its potential therapeutic applications. However, the limitations of this compound include its relatively low potency and selectivity, as well as its potential for off-target effects.

Future Directions

There are several future directions for research involving 1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride. These include investigations into its potential therapeutic applications in the treatment of various neurological disorders, the development of more potent and selective analogs of this compound, and the elucidation of its precise mechanism of action. Additionally, further studies are needed to determine the long-term effects of this compound on neuronal function and behavior.

Synthesis Methods

The synthesis of 1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride involves several steps, including the reaction of 2-methylpyrazole with ethyl acrylate, followed by the addition of piperidine and subsequent hydrolysis to yield the desired product. This method has been optimized over the years, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

1-Ethyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride has been used in a variety of scientific research studies, including investigations into the mechanisms of action of various drugs and the development of new therapeutic agents. This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the regulation of cell signaling pathways.